Cas no 125927-62-0 (3'-Adenylic acid,2'-deoxy-, 1-oxide (9CI))

• Product Name: 3'-Adenylic acid,2'-deoxy-, 1-oxide (9CI)
• CAS No: 125927-62-0
• MF: C₁₀H₁₄N₅O₇P
• MW: 347.221222400665
• CID: 205362
• PubChem ID: 164211
• Update Time: 2025-04-19

3'-Adenylic acid,2'-deoxy-, 1-oxide (9CI) Chemical and Physical Properties

Names and Identifiers

• 3'-Adenylic acid,2'-deoxy-, 1-oxide (9CI)
• 2'-deoxyadenosine N-1-oxide 3'-monophosphate
• 2'-deoxy-1-hydroxyadenosine 3'-(dihydrogen phosphate)
• 3'-Adenylic acid, 2'-deoxy-, 1-oxide
• 3'-Damp-nox
• 125927-62-0
• [(2R,3S,5R)-5-(1-hydroxy-6-iminopurin-9-yl)-2-(hydroxymethyl)oxolan-3-yl] dihydrogen phosphate

• Inchi： 1S/C10H14N5O7P/c11-9-8-10(13-4-15(9)17)14(3-12-8)7-1-5(6(2-16)21-7)22-23(18,19)20/h3-7,11,16-17H,1-2H2,(H2,18,19,20)/t5-,6+,7+/m0/s1
• InChI Key： SIQONOHQLHCTBE-RRKCRQDMSA-N
• SMILES： P(=O)(O)(O)O[C@@H]1[C@@H](CO)O[C@H](C1)N1C=NC2C(=N)N(C=NC1=2)O

Computed Properties

• Exact Mass: 347.06322
• Monoisotopic Mass: 347.06308480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 174Ų

Experimental Properties

• PSA: 173.72